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Compound of Interest

Compound Name: 5-Tamra-DRVYIHP

Cat. No.: B1150016 Get Quote

Essential Safety and Handling Guide for 5-
TAMRA-DRVYIHP
This guide provides crucial safety and logistical information for the proper handling and

disposal of 5-TAMRA-DRVYIHP, a fluorescently labeled peptide. Adherence to these

procedures is essential to ensure laboratory safety and maintain the integrity of the product.

This document is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for the conjugated peptide 5-TAMRA-DRVYIHP is

not readily available, the handling precautions should be based on the components: the 5-

TAMRA fluorescent dye and the peptide. The primary hazards are associated with the

lyophilized powder, which can be easily inhaled, and the potential for skin or eye irritation.[1][2]

The following table summarizes the recommended personal protective equipment.
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Task Required PPE Justification

Receiving & Storage Standard lab coat, gloves

Prevents contamination of the

product and protects from

incidental contact.

Weighing Lyophilized Powder

Nitrile gloves, safety glasses

with side shields, lab coat, dust

mask/respirator (N95 or

equivalent)

Protects against inhalation of

fine powder and prevents skin

and eye contact.[1][3] Work

should be performed in a

chemical fume hood or

designated containment area.

Reconstitution & Handling

Solutions

Nitrile gloves, safety glasses

with side shields, lab coat

Prevents skin and eye contact

with the dissolved peptide.

Spill Cleanup

Nitrile gloves (double-gloving

recommended), safety

goggles, lab coat, respirator (if

powder is present)

Provides enhanced protection

during cleanup of potentially

hazardous material.[3]

Waste Disposal
Nitrile gloves, safety glasses,

lab coat

Protects against contact with

contaminated waste materials.

Operational Plan: Step-by-Step Handling
Procedures
2.1 Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or signs of leakage.

Storage: Store the lyophilized peptide in a tightly sealed container, protected from light, at

-20°C or colder for long-term stability.[3] Peptides containing tryptophan (W), like DRVYIHP,

may be prone to oxidation.

2.2 Preparation of Stock Solutions (Reconstitution)

This procedure should be performed in a chemical fume hood or a designated workspace with

proper ventilation to avoid inhalation of the powder.[1][4]
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Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator.

This prevents condensation from forming inside the vial, which can affect the stability of the

hygroscopic peptide.[5]

Weighing: Quickly weigh the desired amount of lyophilized powder in a clean, tared tube.

Promptly and tightly reseal the stock container.[5]

Solubilization: Add the appropriate solvent (e.g., sterile, high-purity water or a recommended

buffer) to the weighed peptide. Gently vortex or sonicate to ensure the peptide is fully

dissolved.

Aliquoting & Storage: To avoid repeated freeze-thaw cycles, which can degrade the peptide,

divide the stock solution into single-use aliquots.[4] Store these aliquots at -20°C or -80°C,

protected from light.[2]

2.3 Handling of Peptide Solutions

Always wear appropriate PPE when handling solutions containing 5-TAMRA-DRVYIHP.

Avoid direct contact with skin and eyes.[3]

Use calibrated pipettes for accurate measurements.[4]

Keep containers tightly sealed when not in use to prevent evaporation and contamination.

Disposal Plan
Proper disposal is critical to protect researchers and the environment.[4] All waste containing 5-
TAMRA-DRVYIHP should be treated as chemical waste.

Waste Segregation:

Solid Waste: Used vials, pipette tips, gloves, and any other contaminated disposable

materials should be collected in a designated, sealed waste bag or container.

Liquid Waste: Unused or waste solutions of the peptide should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.[1][6]
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Sharps: Needles or other contaminated sharps should be placed in a designated sharps

container.

Decontamination:

Glassware: Reusable glassware should be soaked in a suitable decontamination solution

(e.g., a 10% bleach solution followed by thorough rinsing with DI water) before standard

washing.

Work Surfaces: Clean and decontaminate all work surfaces with an appropriate laboratory

disinfectant or cleaning agent after each use.

Final Disposal:

All collected waste must be disposed of in accordance with federal, state, and local

environmental regulations.[3] This often involves collection by a licensed hazardous waste

disposal service.[7][8]

Emergency Procedures
Spill:

Evacuate the immediate area if a significant amount of powder is spilled.

Wear appropriate PPE, including a respirator, gloves, and safety goggles.[3]

Gently cover the spill with absorbent material. Sweep up the material and place it in a

sealed container for disposal.[3] Avoid creating dust.[3]

Clean the spill area with a suitable detergent and water.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Seek

medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[2][9]
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Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[2][3]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical advice.[2][3]

Quantitative Data Summary
Parameter Value Reference

5-TAMRA Excitation

Wavelength
~546 - 552 nm [10][11]

5-TAMRA Emission

Wavelength
~578 - 580 nm [10][11]

Recommended Storage

(Lyophilized)
-20°C or colder [3][4]

Recommended Storage (In

Solution)
-20°C or -80°C (in aliquots)
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Caption: Workflow for the safe handling of 5-TAMRA-DRVYIHP from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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